Cas no 201050-72-8 (METHYL 4-(5-METHYL-1,3,4-OXADIAZOL-2-YL)BENZOATE)

• Product Name: METHYL 4-(5-METHYL-1,3,4-OXADIAZOL-2-YL)BENZOATE
• CAS No: 201050-72-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 909018
• PubChem ID: 15311786
• Update Time: 2025-04-19

METHYL 4-(5-METHYL-1,3,4-OXADIAZOL-2-YL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(5-METHYL-1,3,4-OXADIAZOL-2-YL)BENZOATE
• AG-E-47155
• AGN-PC-00OUN5
• CC61722
• CTK4E3292
• MolPort-009-013-684
• SBB095580
• SureCN69515
• VDLCZLXZHGXCKE-UHFFFAOYSA-N
• 201050-72-8
• DTXSID50571275
• A903351
• Benzoic acid, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-, methyl ester
• 4-(5-methyl-[1,3,4]oxadiazol-2-yl)-benzoic acid methyl ester
• DB-066061
• SCHEMBL69515

• Inchi： 1S/C11H10N2O3/c1-7-12-13-10(16-7)8-3-5-9(6-4-8)11(14)15-2/h3-6H,1-2H3
• InChI Key： VDLCZLXZHGXCKE-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų